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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

This in-depth guide provides researchers, scientists, and drug development professionals with
the core technical information required to effectively utilize the Thermo Scientific™ Dionex™
lonPac™ AS19 Anion-Exchange Column. This high-capacity, hydroxide-selective column is
primarily designed for the analysis of oxyhalides and common inorganic anions in various
sample matrices, including drinking water, groundwater, and wastewater.[1][2][3] It is
particularly well-suited for the determination of trace levels of bromate, a toxic disinfection
byproduct, meeting the performance requirements of U.S. EPA Methods 300.0 and 300.1.[1][2]

[4]

Core Specifications

The Dionex lonPac AS19 column is available in various formats to accommodate different
analytical needs, from standard bore to capillary, with the latter offering reduced eluent
consumption and lower operating costs.[1][2][4] The column's stationary phase consists of a
novel hyperbranched anion-exchange condensation polymer electrostatically attached to the
surface of a wide-pore polymeric substrate.[2]
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. Dionex lonPac Dionex lonPac Dionex lonPac

Specification

AS19 (4 mm) AS19 (2 mm) AS19 (0.4 mm)
Part Number (P/N) 062885[5] 062886[5] 072064[5]

AG19 (4 x 50 mm), AG19 (2 x 50 mm), AG19 (0.4 x 50 mm),
Guard Column (P/N)

062887[5] 062888[5] 072065[5]
Length 250 mm[6] 250 mm[5] 250 mm[5]
Internal Diameter 4 mm[3][6] 2 mm 0.4 mm

240 peq per column[2]

Capacity 7] 60 peq per column[8] 2.4 peq per column[8]
) 4000 psi (276 bar)[2] ) )
Maximum Pressure 3] 4000 psi (276 bar) 5000 psi (345 bar)[2]
pH Stability 0 - 14[3] 0-14 0-14
Organic Solvent Fully compatible[2][3] , .
o Fully compatible Fully compatible
Compatibility [4]

A newer version, the Dionex lonPac AS19-4um, offers higher peak efficiency and resolution
due to smaller resin particles but requires a high-pressure ion chromatography (HPIC) system
capable of operating up to 5000 psi.[9]

System Requirements and Operational Parameters

For optimal performance, the Dionex AS19 column should be integrated into a properly
configured ion chromatography system. The use of a Reagent-Free™ lon Chromatography
(RFIC™) system with an eluent generator (EG) is highly recommended to automatically
produce high-purity potassium hydroxide eluents, which minimizes baseline shifts and
enhances sensitivity.[1][2]
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Parameter Recommendation

Dionex ICS-2100, ICS-5000, or older Dionex IC
System systems with an EG.[2] For AS19-4um, a high-

pressure IC system is required.[9]

Anion Self-Regenerating Suppressor (ASRS
300) or Anion Capillary Electrolytic Suppressor

Suppressor ] )
(ACES 300).[2] The Dionex AERS 500 is also
recommended for improved peak efficiency.[10]
A CR-ATC should be installed when using an
EG to remove carbonate from the source water.
Anion Trap Column [2] For manually prepared eluents, an ATC-3

should be placed between the pump and

injection valve.[1][2]

30 °C is optimal for reproducible retention times.

[1](21[3]

Operating Temperature

4 mm column: 1.0 mL/min; 2 mm column: 0.25

Flow Rates _ _
mL/min; 0.4 mm column: 0.010 mL/min.[9]

Experimental Protocols

Below are detailed methodologies for common applications using the Dionex AS19 column.

Protocol 1: Analysis of Inorganic Anions and Oxyhalides
in Drinking Water

This method is suitable for the determination of common inorganic anions and oxyhalides such
as fluoride, chlorite, bromate, chloride, nitrite, chlorate, bromide, nitrate, sulfate, and
phosphate.[1][2]

1. System Preparation:
» Equilibrate the system with the initial eluent concentration until a stable baseline is achieved.

e Ensure the column temperature is maintained at 30 °C.
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2. Eluent Preparation:

o Utilize an RFIC system with an Eluent Generator Cartridge (e.g., EGC 500 KOH) to generate
a potassium hydroxide (KOH) gradient.[1]

 Alternatively, manually prepare eluents from a 50% sodium hydroxide solution, ensuring high
purity.[5]

3. Sample Preparation:

 Filter aqueous samples through a 0.45 um filter prior to injection.

o For most drinking water samples, no preconcentration is necessary.[1][2][4]

4. Chromatographic Conditions:

e Column: Dionex lonPac AG19 guard column and AS19 analytical column (4 x 250 mm).

o Eluent: Potassium hydroxide (KOH) gradient. A typical gradient might be 10 mM KOH for the
first 10 minutes, followed by a linear ramp to 45 mM KOH over the next 15 minutes.[1]

o Flow Rate: 1.0 mL/min.

* Injection Volume: 10 - 250 uL, depending on analyte concentrations. A large-loop injection
can be used for trace analysis.[1]

o Detection: Suppressed conductivity with an ASRS 300 or AERS 500 suppressor.

Protocol 2: Trace Bromate Analysis in Drinking Water

This protocol is optimized for the quantification of low-pg/L concentrations of bromate in the
presence of high concentrations of other anions like chloride and sulfate.[1][4]

1. System Preparation:

e As described in Protocol 1. A large sample loop (e.g., 250 uL) should be installed for trace
analysis.

2. Eluent Preparation:
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» As described in Protocol 1. A carbonate-free hydroxide eluent is crucial for achieving low
detection limits.[1]

3. Sample Preparation:

e As described in Protocol 1.

4. Chromatographic Conditions:

e Column: Dionex lonPac AG19 guard column and AS19 analytical column (4 x 250 mm).

e Eluent: A potassium hydroxide gradient specifically designed to resolve bromate from other
early-eluting anions.

e Flow Rate: 1.0 mL/min.

 Injection Volume: A large-loop injection is typically employed. For capillary systems, a 10 puL
injection can be equivalent to a 1 mL injection on a standard bore system.[11]

o Detection: Suppressed conductivity.

Data Presentation

The following table summarizes typical retention times for a standard mix of anions under
specific conditions. Actual retention times may vary depending on the exact experimental
setup.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.pragolab.cz/documents/IonPac-AS19-4um.pdf
https://www.benchchem.com/product/b1667631?utm_src=pdf-body
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/tn_113_ic_capillary_anion_chromatography_tn72545_en_8d9118ec18/tn-113-ic-capillary-anion-chromatography-tn72545-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Retention Time (min) -

Analyte Concentration (mg/L)
Example

Fluoride 1.0 ~4.5
Chlorite 0.005 ~5.8
Bromate 0.005 ~6.5
Chloride 50.0 ~7.8
Nitrite 0.005 ~8.5
Chlorate 0.005 ~10.2
Bromide 0.005 ~11.5
Nitrate 10.0 ~12.8
Carbonate 25.0 ~14.5
Sulfate 50.0 ~18.0
Phosphate 0.2 ~20.5

Data is illustrative and based on example chromatograms.|[1]

Visualizations
Experimental Workflow for Anion Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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